Cas no 110-51-0 (Borane-pyridine complex)
Borane-pyridine complex structure
Borane-pyridine complex Properties
Names and Identifiers
-
- Borane-pyridine complex
- pyridine--borane (1:1)
- Borane pyridine complex
- Pyridine borane
- 4-Bromoaniline
- Borane
- Borane pyridine
- Borane-pyridine
- Borane-pyridine complex(8M BH3)
- Pyridine Borane, 8.0M
- boron,pyridine
- NSC 10219
- NSC 53324
- Trihydro(pyridine)boron
- (t-4)-boro
- (beta-4)-boro
- pyridineborane,pyb
- borane-pyridine(1:1)
- pyridine-borane (1:1)
- pyridineborane,pyb,in
- Pyridineborane
- Pyridine Borane
- BORON HYDRIDE PYRIDINE
- PYRIDINE BORANE COMPLEX
- pyridineborane,pyb,inpyridine
- BORANE-PYRIDINE
- BORANE-PYRIDINE COMPLEX
- PYRIDINE BORANE
- Pyridine-borane (1:1)
- +Expand
-
- MFCD00067085
- LPGWNCNRGQANGC-UHFFFAOYSA-N
- 1S/C5H8BN/c6-7-4-2-1-3-5-7/h1-5H,6H3
- [N+]1([BH3-])C=CC=CC=1
- 3674913
Computed Properties
- 93.07500
- 0
- 1
- 0
- 93.07498
- 7
- 30.9
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 3.9
Experimental Properties
- -0.10230
- 4.93000
- n20/D 1.532(lit.)
- React slowly
- 102 °C (0.37505 mmHg)
- 10-11 °C (lit.)
- Fahrenheit: 69.8 ° f
Celsius: 21 ° c - 2069
- ~8 M BH3
- Colorless liquid, similar to amine.
- Soluble in alcohol and ether, almost insoluble in water.
- Air & Moisture Sensitive
- 0.92 g/mL at 25 °C(lit.)
Borane-pyridine complex Security Information
- GHS06
- US3675000
- 3
- 4.3
- S26-S36/37-S43-S45-S36/37/39-S28A
- II
- II
- R10; R15; R20; R24/25; R26; R36/37/38; R44
- 4.3
- T+
- UN 1992 3/PG 2
- H301,H310,H330
- P260,P280,P284,P302+P350,P310
- dangerous
- 0-10°C
- II
- 10-24/25-26-36/38
- Danger
- Yes
- 4.3
- 1-10
Borane-pyridine complex Customs Data
- 29333990
Borane-pyridine complex Price
Borane-pyridine complex Suppliers
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Borane-pyridine complex Related Literature
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1. Chemistry of amine–boranes. Part 10. Synthesis of sulphides from dithioacetals using pyridine–borane in acidYasuo Kikugawa J. Chem. Soc. Perkin Trans. 1 1984 609
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Tim J. Brunker,Branka Kova?,Konrad Kowalski,Walther Polit,Rainer F. Winter,Arnold L. Rheingold,Igor Novak Dalton Trans. 2012 41 3675
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Fernando A. de Oliveira,Lindomar J. C. Albuquerque,Michelle Nascimento-Sales,Marcelo A. Christoffolete,Ismael C. Bellettini,Fernando C. Giacomelli J. Mater. Chem. B 2023 11 4556
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4. Diastereoselective [2,3]-sigmatropic rearrangements of lithium N-benzyl-O-allylhydroxylamides bearing a stereogenic centre adjacent to the migration terminusSteven D. Bull,Stephen G. Davies,Sara Hernández Domíngez,Simon Jones,Anne J. Price,Thomas G. R. Sellers,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2002 2141
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Shigehisa Uchiyama,Hironari Sakamoto,Akiko Ohno,Yohei Inaba,Hideki Nakagome,Naoki Kunugita Analyst 2012 137 4274
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Shigehisa Uchiyama,Hironari Sakamoto,Akiko Ohno,Yohei Inaba,Hideki Nakagome,Naoki Kunugita Analyst 2012 137 4274
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7. Chemistry of amine–boranes. Part 5. Reduction of oximes, O-acyloximes, and O-alkyl-oximes with pyridine–borane in acidMasami Kawase,Yasuo Kikugawa J. Chem. Soc. Perkin Trans. 1 1979 643
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P. Veeraraghavan Ramachandran,Ameya S. Kulkarni RSC Adv. 2014 4 26207
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9. The [2,3] sigmatropic rearrangement of N-benzyl-O-allylhydroxylaminesStephen G. Davies,John F. Fox,Simon Jones,Anne J. Price,Miguel A. Sanz,Thomas G. R. Sellers,Andrew D. Smith,Fátima C. Teixeira J. Chem. Soc. Perkin Trans. 1 2002 1757
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P. Veeraraghavan Ramachandran,Ameya S. Kulkarni RSC Adv. 2014 4 26207
-
Yi Dai,Bi-Feng Yuan,Yu-Qi Feng RSC Chem. Biol. 2021 2 1096
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